Cas no 26856-06-4 (5-ethenyl-2-benzofuran-1,3-dione)

• Product Name: 5-ethenyl-2-benzofuran-1,3-dione
• CAS No: 26856-06-4
• MF: C₁₀H₆O₃
• MW: 174.152842998505
• CID: 1431132
• PubChem ID: 258721
• Update Time: 2025-04-20

5-ethenyl-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-2-benzofuran-1,3-dione
• NSC87994
• AC1L5ZK1
• AC1Q6H8J
• CTK4F8634
• AR-1G7970
• NSC-87994
• AG-J-10662
• NSC87994; AC1L5ZK1; AC1Q6H8J; CTK4F8634; AR-1G7970; NSC-87994; AG-J-10662;
• 26856-06-4
• 5-vinylisobenzofuran-1,3-dione
• 4-vinylphthalic anhydride
• DTXSID00293238
• SCHEMBL92283

• Inchi： 1S/C10H6O3/c1-2-6-3-4-7-8(5-6)10(12)13-9(7)11/h2-5H,1H2
• InChI Key： OHMDZMAJDUVGHO-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C=C)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 174.03200
• Monoisotopic Mass: 174.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 1.64020